Cas no 1396882-38-4 (N-{4-(carbamoylmethyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide)

• Product Name: N-{4-(carbamoylmethyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide
• CAS No: 1396882-38-4
• MF: C₁₁H₁₀N₆O₄
• MW: 290.234900951386
• CID: 6234193
• PubChem ID: 71788485
• Update Time: 2025-10-28

N-{4-(carbamoylmethyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(carbamoylmethyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide
• 1396882-38-4
• N-(2-amino-2-oxoethyl)-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide
• N-(2-amino-2-oxoethyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide
• AKOS024537625
• F6196-0982
• N-{4-[(carbamoylmethyl)carbamoyl]-1,3-oxazol-2-yl}pyrazine-2-carboxamide

• Inchi： 1S/C11H10N6O4/c12-8(18)4-15-9(19)7-5-21-11(16-7)17-10(20)6-3-13-1-2-14-6/h1-3,5H,4H2,(H2,12,18)(H,15,19)(H,16,17,20)
• InChI Key： AYQGXOGDUAPYHA-UHFFFAOYSA-N
• SMILES： O1C=C(C(NCC(N)=O)=O)N=C1NC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 290.07635282g/mol
• Monoisotopic Mass: 290.07635282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{4-(carbamoylmethyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide

N-{4-(Carbamoylmethyl)carbamoyl-1,3-Oxazol-2-yl}Pyrazine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1396882-38-4, known as N-{4-(carbamoylmethyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, characterized by its unique structure that incorporates both pyrazine and oxazole rings. The integration of these rings with amide functionalities introduces a high degree of structural complexity, which is often associated with potent biological activity.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Specifically, research has demonstrated its ability to interact with key enzymes involved in inflammation and apoptosis, making it a promising candidate for the development of novel therapeutic agents. The molecule's structure facilitates its binding to specific protein targets, which is a critical factor in determining its pharmacological efficacy.

The synthesis of N-{4-(carbamoylmethyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide involves a multi-step process that combines principles from organic synthesis and peptide chemistry. The construction of the oxazole ring is particularly noteworthy, as it requires precise control over reaction conditions to ensure optimal yields and purity. This compound's synthesis also underscores the importance of protecting groups in modern organic chemistry, as they play a crucial role in preserving the integrity of sensitive functional groups during the reaction sequence.

In terms of biological activity, this compound has shown remarkable selectivity towards certain isoforms of protein kinases, which are key players in various disease states, including cancer and neurodegenerative disorders. Preclinical studies have revealed that it exhibits potent inhibitory effects on these kinases without inducing significant cytotoxicity in normal cells. This selectivity is attributed to the molecule's ability to engage in specific hydrogen bonding interactions with the active site of the target enzymes.

Moreover, the compound's pharmacokinetic profile has been extensively studied, revealing favorable properties such as good bioavailability and prolonged half-life. These characteristics are essential for its potential use as an oral medication. Ongoing research is focused on optimizing its delivery system to further enhance its therapeutic index and reduce potential side effects.

The structural versatility of N-{4-(carbamoylmethyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide also makes it an attractive lead compound for drug discovery efforts targeting other therapeutic areas. For instance, its ability to modulate ion channels has opened new avenues for exploring its potential in treating cardiovascular diseases and neurological conditions.

In conclusion, CAS No. 1396882-38-4 represents a cutting-edge advancement in medicinal chemistry, offering a unique combination of structural complexity and biological activity. As research continues to uncover its full potential, this compound stands at the forefront of efforts to develop innovative treatments for a wide range of human diseases.